Cas no 17266-30-7 (5-Chlorobenzobthiopehne-3-acetic Acid)

• Product Name: 5-Chlorobenzobthiopehne-3-acetic Acid
• CAS No: 17266-30-7
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD00052308
• CID: 87818
• PubChem ID: 205058
• Update Time: 2025-05-24

5-Chlorobenzobthiopehne-3-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chlorobenzo[b]thiophen-3-yl)acetic acid
• 5-Chlorobenzo[b]thiophene-3-acetic acid
• (5-Chloro-1-benzothien-3-yl)acetic acid
• 5-Chlorobenzothiophene-3-acetic acid
• 5-Chlorothianaphthene-3-acetic acid
• 2-(5-chloro-1-benzothiophen-3-yl)acetic acid
• BUTTPARK 37\04-44
• RARECHEM AL BO 0549
• 5-chloro-benzo(b)thiophene-3-aceticaci
• 2-(5-CHLOROBENZOTHIOPHENE-3-YL)ACETIC ACID
• (5-Chloro-benzo(b)thiophen-3-yl)acetic acid
• 5-Chlorobenzobüthiophene-3-acetic acid, 97%
• Z1269130758
• SCHEMBL1520041
• 3N2
• CHEBI:194633
• 5-chlorobenzo[b]thiophen-3-yl acetic acid
• Benzo[b]thiophene-3-aceticacid,5-chloro-
• A811441
• Q27453945
• EN300-116007
• Maybridge4_002620
• DTXSID60169364
• 5-Chlorobenzo(b)thiophene-3-acetic acid
• F16218
• BRN 1244795
• BP-11257
• (5-Chloro-1-benzothien-3-yl)acetic acid #
• 17266-30-7
• AN-278/25047014
• Benzo(b)thiophene-3-acetic acid, 5-chloro-
• 2-(5-Chlorobenzo[b]thiophen-3-yl)acetic acid, 1
• IDI1_032498
• Oprea1_626164
• BDBM36500
• HMS1528H02
• 2-(5-chlorobenzo[b]thiophen-3-yl)acetic acid, AldrichCPR
• CCG-251690
• 5-18-06-00448 (Beilstein Handbook Reference)
• CHEMBL1230159
• (5-chloro-1-benzothiophen-3-yl)acetic acid
• AS-47810
• AKOS022181661
• FT-0620310
• SY143595
• MFCD00052308
• CID205058
• DB-026338
• 5-Chlorobenzobthiopehne-3-acetic Acid

• MDL： MFCD00052308
• Inchi： 1S/C10H7ClO2S/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5H,3H2,(H,12,13)
• InChI Key： QQKKTOPRRGBBCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)CC(=O)O
• BRN： 1244795

Computed Properties

• Exact Mass: 225.98600
• Monoisotopic Mass: 225.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.5±0.1 g/cm3
• Melting Point: 148-150°C
• Boiling Point: 410.6±30.0 °C at 760 mmHg
• Flash Point: 202.1±24.6 °C
• Refractive Index: 1.693
• PSA: 65.54000
• LogP: 3.18180
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Chlorobenzobthiopehne-3-acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36
• RTECS：DL8895000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-Chlorobenzobthiopehne-3-acetic Acid

Comprehensive Overview of 5-Chlorobenzobthiopehne-3-acetic Acid (CAS No. 17266-30-7): Properties, Applications, and Research Insights

5-Chlorobenzobthiopehne-3-acetic Acid (CAS No. 17266-30-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfur-containing derivative of acetic acid integrates a chlorobenzobthiopehne moiety, which contributes to its potential bioactivity. Researchers are increasingly exploring its role as a precursor in synthesizing novel therapeutic agents, particularly in anti-inflammatory and antimicrobial applications.

The compound's molecular structure, characterized by the benzobthiopehne core and acetic acid side chain, offers versatility in chemical modifications. Recent studies highlight its utility in developing small-molecule inhibitors targeting specific enzymatic pathways. For instance, its chloro-substituted aromatic ring enhances binding affinity to certain protein targets, a property leveraged in drug discovery pipelines. This aligns with current trends in precision medicine, where researchers seek structurally diverse scaffolds to address drug resistance challenges.

In agrochemical contexts, 5-Chlorobenzobthiopehne-3-acetic Acid has shown promise as a building block for crop protection agents. Its thiopehne component may contribute to pest-deterrent properties, reflecting the growing demand for sustainable agriculture solutions. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, as even minor impurities can impact performance in sensitive applications.

Environmental considerations surrounding halogenated compounds have spurred innovation in greener synthesis routes for CAS No. 17266-30-7. Catalytic methods using biodegradable reagents are being investigated to reduce ecological footprints—a response to industry-wide shifts toward green chemistry principles. These advancements address frequently searched queries about eco-friendly synthetic protocols among chemistry professionals.

From a commercial standpoint, the compound's niche applications create specific storage and handling requirements. While not classified as hazardous under standard protocols, its photosensitivity necessitates amber glass containers for long-term stability—a practical consideration often overlooked in literature but highly relevant to laboratory technicians searching for compound storage best practices.

Ongoing research explores the structure-activity relationships of 5-Chlorobenzobthiopehne-3-acetic Acid derivatives, particularly their interactions with biological membranes. This intersects with popular scientific inquiries about drug permeability and bioavailability enhancement strategies. Computational chemistry approaches, including molecular docking simulations, are increasingly applied to predict its behavior in complex systems.

The compound's spectral properties (UV-Vis absorption at ~270 nm) make it suitable for analytical method development, particularly in chromatographic detection systems. Quality control laboratories frequently reference these characteristics when developing validated analytical procedures for related compounds—another area of frequent technical searches.

As regulatory landscapes evolve, documentation of 5-Chlorobenzobthiopehne-3-acetic Acid's safety profile continues to expand. Recent toxicological screenings indicate favorable in vitro cytotoxicity thresholds, supporting its inclusion in preclinical studies. This data addresses common concerns about research chemical safety among academic and industrial users.

Future directions may explore the compound's potential in material science, particularly as a monomer for specialized polymers. Its dual aromatic and carboxylic functionality could enable novel supramolecular architectures��an emerging topic in nanotechnology forums and patent literature.